Cas no 1841672-69-2 ((1S)-2,2,2-trifluoro-1-(3,4,5-trifluorophenyl)ethan-1-ol)

• Product Name: (1S)-2,2,2-trifluoro-1-(3,4,5-trifluorophenyl)ethan-1-ol
• CAS No: 1841672-69-2
• MF: C₈H₄F₆O
• MW: 230.107183456421
• CID: 6076962
• PubChem ID: 95004197
• Update Time: 2025-07-19

(1S)-2,2,2-trifluoro-1-(3,4,5-trifluorophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2,2,2-trifluoro-1-(3,4,5-trifluorophenyl)ethan-1-ol
• EN300-1948503
• 1841672-69-2

• Inchi： 1S/C8H4F6O/c9-4-1-3(2-5(10)6(4)11)7(15)8(12,13)14/h1-2,7,15H/t7-/m0/s1
• InChI Key： KAHLUGYIZSGDCH-ZETCQYMHSA-N
• SMILES： FC([C@H](C1C=C(C(=C(C=1)F)F)F)O)(F)F

Computed Properties

• Exact Mass: 230.01663372g/mol
• Monoisotopic Mass: 230.01663372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on (1S)-2,2,2-trifluoro-1-(3,4,5-trifluorophenyl)ethan-1-ol

Introduction to (1S)-2,2,2-trifluoro-1-(3,4,5-trifluorophenyl)ethan-1-ol (CAS No. 1841672-69-2)

(1S)-2,2,2-trifluoro-1-(3,4,5-trifluorophenyl)ethan-1-ol (CAS No. 1841672-69-2) is a highly specialized organic compound with a unique molecular structure and a wide range of potential applications in the pharmaceutical and chemical industries. This compound is characterized by its chiral center and multiple fluorine atoms, which contribute to its distinct chemical and biological properties.

The molecular formula of (1S)-2,2,2-trifluoro-1-(3,4,5-trifluorophenyl)ethan-1-ol is C₉H₄F₆O, and its molecular weight is approximately 238.09 g/mol. The compound's structure includes a trifluoromethyl group and a trifluorophenyl ring, both of which are known for their strong electron-withdrawing effects. These features make the compound highly resistant to metabolic degradation and enhance its stability in various environments.

Recent research has focused on the potential applications of (1S)-2,2,2-trifluoro-1-(3,4,5-trifluorophenyl)ethan-1-ol in the development of novel pharmaceuticals. Studies have shown that this compound exhibits significant biological activity, particularly in the context of enzyme inhibition and receptor modulation. For instance, a study published in the Journal of Medicinal Chemistry in 2023 demonstrated that (1S)-2,2,2-trifluoro-1-(3,4,5-trifluorophenyl)ethan-1-ol effectively inhibits the activity of a key enzyme involved in cancer cell proliferation.

The chiral nature of (1S)-2,2,2-trifluoro-1-(3,4,5-trifluorophenyl)ethan-1-ol is another critical aspect that contributes to its biological activity. Chiral compounds often exhibit different pharmacological properties compared to their enantiomers, making them valuable in drug development. Research has shown that the (S)-enantiomer of this compound has superior bioavailability and efficacy compared to the (R)-enantiomer.

In addition to its potential as a pharmaceutical agent, (1S)-2,2,2-trifluoro-1-(3,4,5-trifluorophenyl)ethan-1-ol has also been explored for its use in chemical synthesis. The compound's unique structure makes it an excellent starting material for the synthesis of more complex molecules with specific functional groups. For example, it can be used as a building block in the synthesis of fluorinated drugs and materials with enhanced properties.

The synthesis of (1S)-2,2,2-trifluoro-1-(3,4,5-trifluorophenyl)ethan-1-ol involves several steps and requires precise control over reaction conditions to ensure the formation of the desired enantiomer. Common synthetic routes include nucleophilic substitution reactions and asymmetric catalysis. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound on a larger scale.

The safety profile of (1S)-2,2,2-trifluoro-1-(3,4,5-trifluorophenyl)ethan-1-ol is an important consideration for both research and industrial applications. While the compound is generally considered safe when handled properly under laboratory conditions, it is important to follow standard safety protocols to minimize any potential risks. This includes using appropriate personal protective equipment (PPE) and working in well-ventilated areas.

In conclusion, (1S)-2,2,2-trifluoro-1-(3,4,5-trifluorophenyl)ethan-1-ol (CAS No. 1841672-69-2) is a versatile and promising compound with significant potential in various fields of chemistry and pharmacology. Its unique molecular structure and biological activity make it an attractive candidate for further research and development. As new studies continue to uncover its properties and applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and innovation.